3-[2-(4-fluorophenyl)ethyl]-1-[(5-propyl-3-isoxazolyl)carbonyl]piperidine

• IUPAC Name: [3-[2-(4-fluorophenyl)ethyl]piperidin-1-yl]-(5-propyl-1,2-oxazol-3-yl)methanone
• InChI: InChI=1S/C20H25FN2O2/c1-2-4-18-13-19(22-25-18)20(24)23-12-3-5-16(14-23)7-6-15-8-10-17(21)11-9-15/h8-11,13,16H,2-7,12,14H2,1H3
• InChI Key: KAGNZALMOTZBKM-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=NO1)C(=O)N2CCCC(C2)CCC3=CC=C(C=C3)F
• Molecular Formula: C20H25FN2O2
• Molecular Weight: 344.4 g/mol

Description

3-[2-(4-fluorophenyl)ethyl]-1-[(5-propyl-3-isoxazolyl)carbonyl]piperidine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 3-[2-(4-fluorophenyl)ethyl]-1-[(5-propyl-3-isoxazolyl)carbonyl]piperidine is not fully understood. However, it is believed to work by modulating the levels of certain neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine.
Biochemical and Physiological Effects:
Studies have shown that 3-[2-(4-fluorophenyl)ethyl]-1-[(5-propyl-3-isoxazolyl)carbonyl]piperidine can have a range of biochemical and physiological effects. It has been shown to reduce inflammation and pain, improve mood, and enhance cognitive function. Additionally, it has been found to have neuroprotective effects, potentially making it useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[2-(4-fluorophenyl)ethyl]-1-[(5-propyl-3-isoxazolyl)carbonyl]piperidine in lab experiments is its ability to modulate multiple neurotransmitters, making it useful for studying the effects of these neurotransmitters on behavior and physiology. However, one limitation is that its exact mechanism of action is not fully understood, making it difficult to interpret results.

Future Directions

There are several potential future directions for research on 3-[2-(4-fluorophenyl)ethyl]-1-[(5-propyl-3-isoxazolyl)carbonyl]piperidine. One direction is to further investigate its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, it may be useful to study its effects on other neurotransmitters and their potential therapeutic applications. Finally, further research is needed to fully understand its mechanism of action and how it can be optimized for specific applications.

Synthesis Methods

The synthesis of 3-[2-(4-fluorophenyl)ethyl]-1-[(5-propyl-3-isoxazolyl)carbonyl]piperidine involves the reaction of 4-fluoroacetophenone with 2-bromopropane in the presence of potassium carbonate to form 1-(4-fluorophenyl)propan-2-ol. This intermediate is then reacted with 5-propylisoxazole-3-carboxylic acid to form the desired compound.

Scientific Research Applications

3-[2-(4-fluorophenyl)ethyl]-1-[(5-propyl-3-isoxazolyl)carbonyl]piperidine has been extensively studied for its potential applications in various fields. It has been shown to exhibit anti-inflammatory, analgesic, and antidepressant properties. Additionally, it has been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.